![molecular formula C14H17FN2O3 B4583427 3-cyclopentyl-N-(3-fluoro-4-nitrophenyl)propanamide](/img/structure/B4583427.png)
3-cyclopentyl-N-(3-fluoro-4-nitrophenyl)propanamide
Overview
Description
Synthesis Analysis
The synthesis of compounds structurally related to 3-cyclopentyl-N-(3-fluoro-4-nitrophenyl)propanamide involves various chemical reactions and processes. For instance, a study on a similar compound, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide, outlines its synthesis and crystal structure determination by X-ray crystallography (Al-Hourani et al., 2016). Similarly, the synthesis of (±)-2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(1-phenylpropan-2-yl)propanamide was achieved by reacting amphetamine with flurbiprofen (Manolov, Ivanov, & Bojilov, 2022).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be determined using techniques like X-ray crystallography. For example, the structure of 3-chloro-N-(4-sulfamoylphenethyl)propanamide was elucidated using FT-IR, NMR, UV–vis, and X-Ray single crystal determination, providing insights into its molecular geometry and electronic properties (Durgun et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving compounds like this compound often involve the formation of complex structures. A study on the rhodium-catalyzed cyclization of 3-(2-fluorophenyl)propanols to chromans provides an example of such complex chemical reactions (Houghton, Voyle, & Price, 1984).
Scientific Research Applications
Metabolism and Pharmacokinetics Studies
- Flutamide, chemically related to 3-cyclopentyl-N-(3-fluoro-4-nitrophenyl)propanamide, is used in prostate cancer treatment. Its metabolism in human liver microsomes involves the formation of reactive toxic metabolites, crucial for understanding drug safety and efficacy (Goda et al., 2006).
- Research on another similar compound, S-1, a selective androgen receptor modulator, revealed insights into its pharmacokinetics and metabolism in rats. This kind of study is important for preclinical drug development (Wu et al., 2006).
Photochemistry in Drug Stability
- The photochemical behavior of flutamide, a structurally related compound, was examined in different solvents. Understanding the photochemical reactions of these compounds can provide insights into their stability and safety (Watanabe et al., 2015).
Detection and Analytical Methods
- Development of methods for the detection of flutamide in pharmaceutical dosages using electrospray ionization mass spectrometry is significant for quality control and drug monitoring (Khan et al., 2015).
Biological Interactions and Potential Therapeutic Uses
- The interaction of NCX-2216, a derivative of flurbiprofen, with microglia in transgenic mice models provides insights into potential therapeutic uses for Alzheimer's disease (Jantzen et al., 2002).
- The synthesis and characterization of bicalutamide analogs, related to this compound, reveal information on their potential as androgen receptor antagonists (Joo et al., 2008).
Photophysical and Optical Properties
- The study of indolizino[3,2-c]quinolines, which could be structurally related, provides insights into their photophysical properties, suggesting potential use in biomedical applications (Park et al., 2015).
Chemical Synthesis and Reactivity
- Research on the synthesis of 1-nitro- and 1-cyano-cyclopropyl ketones, which can be used for the synthesis of 4-nitro- and 4-cyano-dihydropyrroles, contributes to the broader understanding of chemical reactivity and synthesis pathways (Wurz & Charette, 2005).
properties
IUPAC Name |
3-cyclopentyl-N-(3-fluoro-4-nitrophenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O3/c15-12-9-11(6-7-13(12)17(19)20)16-14(18)8-5-10-3-1-2-4-10/h6-7,9-10H,1-5,8H2,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIIUIRQBXLSJPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CCC(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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